Cas no 323592-66-1 (2-Piperazinone,6-(2-methylpropyl)-, (6R)-)

2-Piperazinone,6-(2-methylpropyl)-, (6R)- structure
323592-66-1 structure
Product Name:2-Piperazinone,6-(2-methylpropyl)-, (6R)-
CAS No:323592-66-1
MF:C8H16N2O
MW:156.225441932678
CID:301461
PubChem ID:45099449
Update Time:2025-04-19

2-Piperazinone,6-(2-methylpropyl)-, (6R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinone,6-(2-methylpropyl)-, (6R)-
    • (6R)-6-(2-methylpropyl)piperazin-2-one
    • (R)-6-Isobutylpiperazine-2-one
    • Piperazinone,6-(2-methylpropyl)-, (6R)- (9CI)
    • Piperazinone,6-(2-methylpropyl)-,(6R)-(9ci)
    • PIPERAZINONE, 6-(2-METHYLPROPYL)-, (6R)- (9CI)
    • 323592-66-1
    • (R)-6-Isobutylpiperazin-2-one
    • Inchi: 1S/C8H16N2O/c1-6(2)3-7-4-9-5-8(11)10-7/h6-7,9H,3-5H2,1-2H3,(H,10,11)/t7-/m1/s1
    • InChI Key: SAVCPAVRQLPSTB-SSDOTTSWSA-N
    • SMILES: O=C1CNC[C@@H](CC(C)C)N1

Computed Properties

  • Exact Mass: 156.126
  • Monoisotopic Mass: 156.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 0.7
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